4-butoxy-N-(4-(N-(4-methylpyrimidin-2-yl)sulfamoyl)phenyl)benzamide

• IUPAC Name: 4-butoxy-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide
• InChI: InChI=1S/C22H24N4O4S/c1-3-4-15-30-19-9-5-17(6-10-19)21(27)25-18-7-11-20(12-8-18)31(28,29)26-22-23-14-13-16(2)24-22/h5-14H,3-4,15H2,1-2H3,(H,25,27)(H,23,24,26)
• InChI Key: ZXBHBLZNAWSDHZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=NC=CC(=N3)C
• Molecular Formula: C22H24N4O4S
• Molecular Weight: 440.5 g/mol

Description

4-butoxy-N-(4-(N-(4-methylpyrimidin-2-yl)sulfamoyl)phenyl)benzamide, also known as MPB, is a chemical compound used in scientific research for its potential as a therapeutic agent. MPB is a sulfonamide derivative that has been shown to have anti-inflammatory properties and is being investigated for its potential use in the treatment of various diseases, including cancer.

Scientific Research Applications

Pharmacological Applications

• Drug Metabolism and Disposition : A study on the metabolism of a novel orexin receptor antagonist, SB-649868, in humans revealed insights into the drug's metabolic pathways, highlighting the role of sulfonamide derivatives in developing treatments for insomnia. The study detailed the drug's elimination primarily via feces and identified significant metabolites, underscoring the importance of understanding the metabolic fate of benzamide derivatives in pharmacological research (Renzulli et al., 2011).

Toxicological and Environmental Health Research

• Environmental Health Perspectives : Research into polybrominated diphenyl ethers (PBDEs) in U.S. mothers' milk indicated concerns about the bioaccumulation of industrial chemicals and their potential toxicity to nursing infants. This study underscores the significance of examining synthetic antioxidants and related compounds for their environmental and health impacts, suggesting a similar need for scrutinizing the environmental persistence and health effects of compounds like "4-butoxy-N-(4-(N-(4-methylpyrimidin-2-yl)sulfamoyl)phenyl)benzamide" (Schecter et al., 2003).

Potential for New Therapeutics

• Clinical Pharmacology & Therapeutics : The study on the acetylation polymorphism of sulfapyridine in patients with inflammatory bowel disease illustrates the therapeutic relevance of understanding genetic variations in drug metabolism. Given the structural similarity of sulfapyridine to "this compound," research into genetic polymorphisms could provide insights into optimizing dosing regimens and minimizing adverse effects for related compounds (Das & Eastwood, 1975).